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Compound of Interest

Compound Name: 4,6-Dimethoxysalicylaldehyde

Cat. No.: B1329352

This guide provides an in-depth overview of the core physicochemical properties of 4,6-
Dimethoxysalicylaldehyde, a compound relevant to researchers, scientists, and drug
development professionals. It is also known by its synonyms, including 2,4-Dimethoxy-6-
hydroxybenzaldehyde and 4,6-Dimethoxy-2-hydroxybenzaldehyde[1]. This compound serves
as a useful antifungal agent against certain yeasts and is a precursor in the synthesis of
hexahydrodibenzofuran[1][2].

Physicochemical Properties

The fundamental molecular characteristics of 4,6-Dimethoxysalicylaldehyde are summarized
below. This data is essential for a variety of experimental and developmental applications, from
stoichiometric calculations in synthesis to analytical characterization.

Property Value Source
Molecular Formula CoH1004 [11[31[41[5]
Molecular Weight 182.17 g/mol [1112][3]1[4][6]
CAS Number 708-76-9 [11[3114]

EC Number 211-904-1

Melting Point 68-70 °C
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Experimental Protocols

The determination of the properties listed above relies on standard analytical chemistry
techniques. While specific experimental records for this compound are proprietary to chemical
suppliers, the general methodologies are outlined here.

Mass Spectrometry for Molecular Weight Determination:

e Sample Preparation: A dilute solution of 4,6-Dimethoxysalicylaldehyde is prepared in a
suitable volatile solvent (e.g., methanol or acetonitrile).

¢ lonization: The sample is introduced into a mass spectrometer and ionized, typically using
Electrospray lonization (ESI) or Atmospheric Pressure Chemical lonization (APCI), to
generate molecular ions.

e Analysis: The mass-to-charge ratio (m/z) of the ions is measured. For the singly charged
molecular ion [M+H]*, this value corresponds to the molecular weight plus the mass of a
proton.

o Data Interpretation: The resulting mass spectrum is analyzed to identify the peak
corresponding to the molecular ion, confirming the molecular weight of 182.17.

Elemental Analysis for Molecular Formula Determination:

o Combustion: A precisely weighed sample of the compound is combusted in a furnace with an
excess of oxygen.

e Gas Separation: The combustion products (COz, Hz20, etc.) are passed through a series of
absorbent traps or a gas chromatography column to separate them.

e Quantification: Detectors measure the amount of each combustion product.

o Calculation: The mass percentages of Carbon, Hydrogen, and Oxygen are calculated from
the quantities of the combustion products. These percentages are then used to determine
the empirical formula, which is subsequently converted to the molecular formula (CoH1004)
using the molecular weight obtained from mass spectrometry.
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Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical compound and its
fundamental molecular properties.
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Core properties of 4,6-Dimethoxysalicylaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4_6-Dimethoxysalicylaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4_6-Dimethoxysalicylaldehyde
https://www.biosynth.com/p/FD53574/708-76-9-46-dimethoxysalicylaldehyde
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8AQ22EXM7G
https://www.pharmacompass.com/chemistry-chemical-name/4-6-dimethoxysalicylaldehyde
https://www.pharmacompass.com/chemistry-chemical-name/4-6-dimethoxysalicylaldehyde
https://www.benchchem.com/product/b1329352#4-6-dimethoxysalicylaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b1329352#4-6-dimethoxysalicylaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b1329352#4-6-dimethoxysalicylaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b1329352#4-6-dimethoxysalicylaldehyde-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329352?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

